Cas no 1379327-07-7 (4-bromo-3,5-dimethylbenzoyl chloride)

• Product Name: 4-bromo-3,5-dimethylbenzoyl chloride
• CAS No: 1379327-07-7
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 2107006
• Update Time: 2023-11-19

4-bromo-3,5-dimethylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,5-dimethylbenzoyl chloride
• CID 129415959
• Benzoyl chloride, 4-bromo-3,5-dimethyl-

• Inchi： 1S/C9H8BrClO/c1-5-3-7(9(11)12)4-6(2)8(5)10/h3-4H,1-2H3
• InChI Key： BDQBSVAYRQFGCM-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(C(=O)Cl)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.503±0.06 g/cm3(Predicted)
• Boiling Point: 304.4±37.0 °C(Predicted)